
Cy5-PEG5-amine hydrochloride safety data
sheet

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cy5-PEG5-amine hydrochloride

Cat. No.: B12420199 Get Quote

Physicochemical and Spectroscopic Properties
Cy5-PEG5-amine hydrochloride is a specialized chemical used in bioconjugation and

labeling. Its key properties are summarized below.

Property Value Source(s)

Chemical Formula C44H66Cl2N4O6 [1]

Molecular Weight 817.9 g/mol [1]

Purity Typically ≥96% [1][2]

Appearance Solid N/A

Solubility
Soluble in DMSO, DMF, DCM;

low solubility in water
[1][3]

Excitation Maximum (λex) ~646 nm [1]

Emission Maximum (λem) ~662 nm [1]

Extinction Coefficient 232,000 cm⁻¹M⁻¹ [1]
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While specific toxicological data for Cy5-PEG5-amine hydrochloride is not extensively

published, information from related compounds suggests that it should be handled with care.

The primary hazards are associated with irritation upon contact or inhalation. It is noteworthy

that some suppliers ship this chemical as a non-hazardous substance for ground and air

transportation.

Potential Hazards:

Skin Irritation: May cause skin irritation upon prolonged or repeated contact.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.

Harmful if Swallowed: While acute oral toxicity data is not available, it is prudent to assume it

may be harmful if ingested.

Recommended Safety Precautions:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses with side shields.

Hand Protection: Wear compatible chemical-resistant gloves.

Body Protection: Wear a laboratory coat.

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Experimental Protocols and Handling
Storage and Stability
Proper storage is crucial to maintain the integrity of Cy5-PEG5-amine hydrochloride.
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Condition Recommendation Source(s)

Long-term Storage
-20°C, desiccated and

protected from light.
[1][3]

Short-term Storage
0 - 4°C for short periods (days

to weeks).
[3]

Shipping
Typically shipped at ambient

temperature.
[1][3]

The compound is generally stable for several weeks during shipping under normal conditions.

General Handling Workflow
The following workflow outlines the safe handling of Cy5-PEG5-amine hydrochloride in a

laboratory setting.
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Figure 1. A generalized workflow for the safe handling of Cy5-PEG5-amine hydrochloride,
from preparation to storage.

Reactivity and Use in Bioconjugation
Cy5-PEG5-amine hydrochloride contains a primary amine group, which is reactive towards

various electrophilic functional groups. This makes it a valuable tool for labeling proteins,

antibodies, and other molecules.
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Figure 2. Chemical reactivity of the primary amine group on Cy5-PEG5-amine hydrochloride
with common functional groups.

First Aid and Emergency Procedures
In the event of exposure or a spill, follow these guidelines.
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Exposure Route First Aid Measures Source(s)

Skin Contact

Immediately wash the affected

area with soap and plenty of

water. Remove contaminated

clothing.

[4]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

[4]

Inhalation

Move the person to fresh air. If

breathing is difficult, seek

medical attention.

[4]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Seek medical

attention.

[4]

For spills, wear appropriate PPE, cover the spill with an inert absorbent material, and collect it

in a sealed container for disposal.

Emergency Response Logic
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Figure 3. A decision-making flowchart for first aid response to exposure to Cy5-PEG5-amine
hydrochloride.

Disposal Considerations
Dispose of Cy5-PEG5-amine hydrochloride and its containers in accordance with local, state,

and federal regulations. It is recommended to consult with a licensed professional waste

disposal service.

This technical guide provides a summary of the available safety information for Cy5-PEG5-
amine hydrochloride. It is intended to supplement, not replace, the full Safety Data Sheet

(SDS) provided by the manufacturer. Always refer to the supplier's SDS for the most complete

and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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